Cas no 676553-12-1 (2-Amino-5-nitrothiazole monoethanol solvate)

• Product Name: 2-Amino-5-nitrothiazole monoethanol solvate
• CAS No: 676553-12-1
• MF: C₅H₉N₃O₃S
• MW: 191.208259344101
• CID: 2798166
• PubChem ID: 71367832
• Update Time: 2025-04-21

2-Amino-5-nitrothiazole monoethanol solvate Chemical and Physical Properties

Names and Identifiers

• Ethanol--5-nitro-1,3-thiazol-2-amine (1/1)
• 2-Amino-5-nitrothiazole monoethanol solvate
• DTXSID60790935
• 676553-12-1

• Inchi： 1S/C3H3N3O2S.C2H6O/c4-3-5-1-2(9-3)6(7)8;1-2-3/h1H,(H2,4,5);3H,2H2,1H3
• InChI Key： FHZQLSFIIORUQU-UHFFFAOYSA-N
• SMILES： S1C(N)=NC=C1[N+](=O)[O-].OCC

Computed Properties

• Exact Mass: 191.03646233Da
• Monoisotopic Mass: 191.03646233Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133Ų